Cas no 2228283-65-4 (1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine)

1-2-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine is a structurally distinct cyclohexylamine derivative featuring a substituted thiazole moiety. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its unique heterocyclic framework, which may confer favorable binding properties in biological systems. The presence of the isopropyl-thiazole group enhances lipophilicity, potentially improving membrane permeability, while the cyclohexylamine core offers conformational rigidity. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in medicinal chemistry. The compound’s stability under standard conditions and well-defined reactivity profile further support its applicability in targeted synthesis and structure-activity relationship studies.
1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine structure
2228283-65-4 structure
Product Name:1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine
CAS No:2228283-65-4
MF:C12H20N2S
MW:224.365601539612
CID:5785030
PubChem ID:165680796
Update Time:2025-10-29

1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2228283-65-4
    • EN300-1747886
    • 1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclohexan-1-amine
    • 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine
    • Inchi: 1S/C12H20N2S/c1-9(2)11-14-8-10(15-11)12(13)6-4-3-5-7-12/h8-9H,3-7,13H2,1-2H3
    • InChI Key: WSXIEWIYHNGWBX-UHFFFAOYSA-N
    • SMILES: S1C(C(C)C)=NC=C1C1(CCCCC1)N

Computed Properties

  • Exact Mass: 224.13471982g/mol
  • Monoisotopic Mass: 224.13471982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.2Ų

1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine Pricemore >>

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Additional information on 1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclohexan-1-amine

Introduction to 1-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexanamine (CAS No: 222828365)

The compound 1-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexanamine, identified by the CAS number 222828365, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development.

Recent studies have highlighted the importance of thiazole derivatives in various biological systems, particularly in their role as inhibitors of specific enzymes and receptors. The integration of a cyclohexane ring with a thiazole moiety in this compound introduces interesting stereochemical and electronic properties that enhance its bioavailability and efficacy.

The synthesis of 1-(Propan-2-yl)-1,3-thiazol-5-ylcyclohexanamine involves a multi-step process that includes nucleophilic substitution and cyclization reactions, ensuring high purity and structural integrity of the final product.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress.

Further research is ongoing to explore its pharmacokinetic profile and safety parameters, which are critical for advancing it into clinical trials.

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